8-Fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid

• IUPAC Name: 8-fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C11H8FNO3/c1-5-10(14)8(11(15)16)6-3-2-4-7(12)9(6)13-5/h2-4,14H,1H3,(H,15,16)
• InChI Key: WSFHKUPNCZJNOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C2C=CC=C(C2=N1)F)C(=O)O)O
• Molecular Formula: C11H8FNO3
• Molecular Weight: 221.18 g/mol
• CAS RN: 1565780-80-4

Description

8-Fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid (FMQ) is a synthetic compound that belongs to the class of quinolone carboxylic acids. It has gained significant attention in recent years due to its potential applications in scientific research. FMQ is a versatile compound that can be used in a wide range of fields, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

• Antibacterial Agents : Compounds similar to 8-Fluoro-3-hydroxy-2-methylquinoline-4-carboxylic acid, such as 7-(trans-3-Amino-4-methyl-1-pyrrolidinyl)-1-cyclopropyl-1,4-dihydro-6-fluoro-8-methyl-4-oxoquinoline-3-carboxylic acid, have shown potent antibacterial activity against both gram-positive and gram-negative bacteria, including Pseudomonas aeruginosa (Miyamoto et al., 1990).

• Synthesis of Intermediates : Ethyl 1-ethyl-6-fluoro-1,4-dihydro-8-hydroxy-4-oxoquinoline-3-carboxylate, a compound structurally related to this compound, has been synthesized as an intermediate for further research into antibacterial fluoroquinolones (Rádl, 1994).

• Fluorophores in Biochemistry and Medicine : Some quinoline derivatives, akin to this compound, are known for their efficiency as fluorophores and are widely used in studying biological systems. They are also being explored as potential antioxidants and radioprotectors (Aleksanyan & Hambardzumyan, 2013).

• Antiviral Activities : Some derivatives of this compound have been synthesized and tested for their antiviral activities. However, most compounds were not active against viruses like bovine viral diarrhea virus (BVDV), hepatitis C virus (HCV), and influenza A virus, except for a few that showed effectiveness against influenza in vitro and in vivo (Ivashchenko et al., 2014).

• Synthesis and Biological Activity Studies : Various derivatives of 1-ethyl-6-fluoro-7-hydroxylamino-1,4-dihydro-4-oxoquinoline-3-carboxylic acid, structurally related to this compound, have been synthesized and evaluated for their biological activities (Ziegler et al., 1988).